Cas no 1226454-55-2 (2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-[(4-methylphenyl)methyl]acetamide)

• Product Name: 2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-[(4-methylphenyl)methyl]acetamide
• CAS No: 1226454-55-2
• MF: C₂₁H₂₈N₄O₂
• MW: 368.472624778748
• CID: 5394042
• Update Time: 2025-05-19

2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-[(4-methylphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy-N-[(4-methylphenyl)methyl]acetamide
• 2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-[(4-methylphenyl)methyl]acetamide

• Inchi： 1S/C21H28N4O2/c1-15-4-6-18(7-5-15)13-22-19(26)14-27-20-12-17(3)23-21(24-20)25-10-8-16(2)9-11-25/h4-7,12,16H,8-11,13-14H2,1-3H3,(H,22,26)
• InChI Key： WSBFUQJDDIEMBD-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)COC1C=C(C)N=C(N2CCC(C)CC2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-[(4-methylphenyl)methyl]acetamide

Introduction to Compound with CAS No 1226454-55-2 and Product Name: 2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-[(4-methylphenyl)methyl]acetamide

Compound with the CAS number 1226454-55-2 and the product name 2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-[(4-methylphenyl)methyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The detailed analysis of its chemical properties, synthesis pathways, and emerging research applications provides a comprehensive understanding of its significance in modern pharmaceutical research.

The molecular structure of this compound features a pyrimidine core substituted with a methyl group at the 6-position and an oxygenated amide group at the 4-position. The presence of a 4-methylpiperidin-1-yl moiety further enhances its complexity, contributing to unique pharmacological properties. This structural configuration is particularly noteworthy as it aligns with the growing interest in heterocyclic compounds for their role in modulating biological pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrimidine derivatives. These compounds are valued for their ability to interact with biological targets at high specificity, making them ideal candidates for drug development. The N-[4-methylphenyl)methyl]acetamide moiety in this compound adds another layer of functionality, which is crucial for optimizing pharmacokinetic and pharmacodynamic profiles. This design allows for fine-tuning of interactions with biological receptors, enhancing efficacy while minimizing side effects.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. The pyrimidine scaffold is well-documented for its role in modulating neurotransmitter systems, particularly those involving acetylcholine and glutamate. The structural features of this compound suggest that it may exhibit properties similar to existing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Recent studies have shown that pyrimidine derivatives can act as modulators of cholinergic pathways, offering a promising avenue for therapeutic intervention.

The synthesis of 2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-[(4-methylphenyl)methyl]acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the pyrimidine ring system followed by functionalization with the amide and oxygenated groups. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired structural complexity efficiently.

From a computational chemistry perspective, the molecular modeling of this compound has provided valuable insights into its binding interactions with biological targets. Studies using molecular dynamics simulations have revealed that the 6-methyl group and oxygenated amide group play critical roles in stabilizing interactions with protein receptors. These findings are consistent with experimental data obtained from enzyme inhibition assays, further validating the computational predictions.

The pharmacological profile of this compound has been extensively evaluated through in vitro and in vivo studies. Initial results indicate that it exhibits significant binding affinity to certain enzymes and receptors relevant to neurological disorders. The presence of the 4-methylphenyl)methyl group appears to enhance binding stability, suggesting that this moiety contributes to the overall potency of the compound. Additionally, preliminary toxicology studies have shown that it demonstrates good safety margins at therapeutic doses.

The development of novel drug candidates often involves iterative optimization processes to enhance efficacy and reduce potential adverse effects. In the case of 2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-[(4-methylphenyl)methyl]acetamide, ongoing research aims to modify various structural components to improve pharmacokinetic properties such as solubility and bioavailability. By leveraging computational tools and high-throughput screening techniques, researchers are identifying promising analogs that may offer superior therapeutic profiles.

The broader implications of this compound extend beyond specific therapeutic applications. Its development exemplifies the growing trend towards rational drug design, where computational methods are integrated into early-stage discovery processes. This approach not only accelerates the identification of lead compounds but also reduces reliance on traditional trial-and-error methods, ultimately saving time and resources in drug development pipelines.

In conclusion, compound with CAS No 1226454-55-2 and product name 2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yi]oxy}-N-[(4-methyIphenyI)methyll acetamide represents a significant contribution to pharmaceutical chemistry. Its intricate molecular structure, coupled with promising pharmacological properties, positions it as a valuable candidate for further development in treating neurological disorders. As research continues to uncover new applications and refine synthetic methodologies, this compound exemplifies the innovative approaches being employed to address unmet medical needs through advanced chemical design.